N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C27H22N2O5/c1-31-24-11-8-19(14-25(24)32-2)27-29-22-15-20(9-12-23(22)34-27)28-26(30)16-33-21-10-7-17-5-3-4-6-18(17)13-21/h3-15H,16H2,1-2H3,(H,28,30)
• InChI Key: HMXJNGORMHZZNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)COC4=CC5=CC=CC=C5C=C4)OC
• Molecular Formula: C27H22N2O5
• Molecular Weight: 454.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a cell-permeable calcium chelator that can be used to selectively and reversibly bind to calcium ions in cells. BAPTA-AM has been used to study the role of calcium signaling in various physiological processes, including neurotransmitter release, muscle contraction, and cell proliferation.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide works by binding to calcium ions in cells, thereby reducing the concentration of free calcium ions in the cytosol. This can have various effects on cellular processes that are regulated by calcium signaling. For example, N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide can inhibit neurotransmitter release by reducing the calcium-dependent fusion of synaptic vesicles with the presynaptic membrane.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide has been shown to have various biochemical and physiological effects on cells. For example, it can inhibit the activity of calcium-dependent enzymes such as calmodulin-dependent protein kinase II (CaMKII) and protein kinase C (PKC). N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide can also affect the activity of ion channels, including voltage-gated calcium channels and ligand-gated ion channels.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide has several advantages as a research tool, including its selectivity for calcium ions, its reversibility, and its cell-permeability. However, there are also some limitations to its use. For example, N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide can have off-target effects on other metal ions, such as magnesium and zinc. Additionally, the use of N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide can be complicated by issues such as cell toxicity and the need for appropriate controls.

Future Directions

There are many potential future directions for research involving N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide. One area of interest is the development of more selective and potent calcium chelators that can be used to study specific aspects of calcium signaling. Another area of interest is the use of N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide in combination with other research tools, such as optogenetics and genetically encoded calcium indicators, to gain a more complete understanding of calcium signaling in cells. Additionally, N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide could be used in the development of new drugs that target calcium signaling pathways for the treatment of various diseases.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide has been widely used as a research tool in various fields of science, including neuroscience, cell biology, and pharmacology. It is commonly used to study the role of calcium signaling in cellular processes such as synaptic transmission, muscle contraction, and apoptosis. N-[2-(3,4-dimethoxyphenyl)-1,3-benzoxazol-5-yl]-2-(2-naphthyloxy)acetamide has also been used to investigate the effects of calcium channel blockers and other calcium-modulating drugs.